N-(2-chlorobenzyl)-2-(1-methyl-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(1-methyl-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C20H16ClN3O4/c1-23-17-13-7-3-5-9-15(13)28-18(17)19(26)24(20(23)27)11-16(25)22-10-12-6-2-4-8-14(12)21/h2-9H,10-11H2,1H3,(H,22,25)
• InChI Key: VJGVQLHCQGKGAR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC(=O)NCC3=CC=CC=C3Cl)OC4=CC=CC=C42
• Molecular Formula: C20H16ClN3O4
• Molecular Weight: 397.8 g/mol

Description

N-(2-chlorobenzyl)-2-(1-methyl-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN3O4 and its molecular weight is 397.82. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-(1-methyl-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-(1-methyl-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Compounds structurally related to N-(2-chlorobenzyl)-2-(1-methyl-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide have been investigated for their potential as anticancer agents. A study on the design, synthesis, and in vitro cytotoxic activity of certain acetamide derivatives highlighted their anticancer activity tested on 60 cancer cell lines, with one compound showing appreciable cancer cell growth inhibition against eight cancer cell lines (Al-Sanea et al., 2020). This suggests that compounds with similar structures might also possess anticancer properties, necessitating further research into their potential therapeutic applications.

Antimicrobial and Cytotoxic Activity

Another facet of research into similar compounds involves their antimicrobial and cytotoxic activities. For instance, novel azetidine-2-one derivatives of 1H-benzimidazole, which share a similar interest in bioactive compound development, demonstrated good antibacterial activity and cytotoxic activity in vitro (Noolvi et al., 2014). This indicates the broad spectrum of biological activities that such compounds can exhibit, underscoring the importance of exploring these avenues for new therapeutic agents.

Enzyme Inhibition and Antioxidant Activity

The design and synthesis of compounds with specific structural features can lead to selective enzyme inhibition, showcasing another potential research application area. For example, studies on coordination complexes constructed from pyrazole-acetamide derivatives revealed significant antioxidant activity (Chkirate et al., 2019). This points to the possibility of utilizing similar compounds for their antioxidant properties, which could have implications in combating oxidative stress-related diseases.